Cas no 32025-38-0 (Methyl 2-(2-methylpropanoyl)benzoate)
32025-38-0 structure
Product Name:Methyl 2-(2-methylpropanoyl)benzoate
CAS No:32025-38-0
MF:C12H14O3
MW:206.237763881683
CID:2821909
PubChem ID:12353866
Update Time:2025-04-21
Methyl 2-(2-methylpropanoyl)benzoate Chemical and Physical Properties
Names and Identifiers
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- SCHEMBL10161076
- DTXSID50493544
- 32025-38-0
- Methyl 2-(2-methylpropanoyl)benzoate
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- Inchi： 1S/C12H14O3/c1-8(2)11(13)9-6-4-5-7-10(9)12(14)15-3/h4-8H,1-3H3
- InChI Key： CRHREDFYKZPTKQ-UHFFFAOYSA-N
- SMILES： O=C(C1C=CC=CC=1C(=O)OC)C(C)C
Computed Properties
- Exact Mass: 206.094294304g/mol
- Monoisotopic Mass: 206.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 43.4Ų
Methyl 2-(2-methylpropanoyl)benzoate Related Literature
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
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